Cas no 913814-30-9 (1-Benzhydryl-3-phenylazetane)

1-Benzhydryl-3-phenylazetane structure

Product Name:1-Benzhydryl-3-phenylazetane

CAS No:913814-30-9

MF:C₂₂H₂₁N

MW:299.408845663071

MDL:MFCD16622779

CID:1088723

PubChem ID:16089447

Update Time:2024-12-09

1-Benzhydryl-3-phenylazetane Chemical and Physical Properties

Names and Identifiers

- 1-Benzhydryl-3-phenylazetidine
- 1-Benzhydryl-3-phenylazetane
- 1-(Diphenylmethyl)-3-phenylazetidine (ACI)
- SCHEMBL1740290
- DE-0211
- PAXDHGAELYIMBD-UHFFFAOYSA-N
- AKOS015839073
- 1-(diphenylmethyl)-3-phenylazetidine
- MFCD16622779
- CS-0147262
- SB50731
- DTXSID70582106
- 913814-30-9
- DA-29808
- Azetidine, 1-(diphenylmethyl)-3-phenyl-
- I11247
- MDL： MFCD16622779
- Inchi： 1S/C22H21N/c1-4-10-18(11-5-1)21-16-23(17-21)22(19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15,21-22H,16-17H2
- InChI Key： PAXDHGAELYIMBD-UHFFFAOYSA-N
- SMILES： C1C=CC(C(N2CC(C3C=CC=CC=3)C2)C2C=CC=CC=2)=CC=1

Computed Properties

Exact Mass: 299.167399674g/mol
Monoisotopic Mass: 299.167399674g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 323
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 3.2Å²

1-Benzhydryl-3-phenylazetane Pricemore >>

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Chemenu	CM243775-5g	1-Benzhydryl-3-phenylazetidine	913814-30-9	95%	5g	$466	2021-06-09
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1-Benzhydryl-3-phenylazetane Production Method

Production Method 1

125735-40-2

913814-30-9

Reaction Conditions

1.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine Catalysts: Iron(III) acetylacetonate Solvents: Tetrahydrofuran ; 2 h, -20 °C; 10 min, rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

: Iron catalysed cross-couplings of azetidines - application to the formal synthesis of a pharmacologically active molecule

Parmar, Dixit; et al, Chemical Communications (Cambridge, 2015, 51(11), 2111-2113

Production Method 2

1570-95-2

91-00-9

913814-30-9

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic anhydride , Diisopropylethylamine Solvents: Acetonitrile ; 10 - 20 min, -20 °C; 10 min, -20 - -10 °C; 5 min, -20 - -10 °C
1.2 5 min, -20 - -10 °C; -20 °C → 70 °C; 1 - 2 h, 70 °C; 70 °C → rt

Reference

: A One-Pot Preparation of 1,3-Disubstituted Azetidines

Hillier, Michael C.; et al, Journal of Organic Chemistry, 2006, 71(20), 7885-7887

Production Method 3

125735-40-2

913814-30-9

Reaction Conditions

1.1 Catalysts: Iron(III) acetylacetonate Solvents: Tetrahydrofuran ; rt → -20 °C
1.2 Reagents: N,N,N′,N′-Tetramethylethylenediamine Solvents: Tetrahydrofuran ; 2 h, -20 °C; 10 min, rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

: Counterion-Induced Asymmetric Control in Ring-Opening of Azetidiniums: Facile Access to Chiral Amines

Qian, Deyun; et al, Angewandte Chemie, 2018, 57(14), 3763-3766

Production Method 4

18621-17-5

913814-30-9

Reaction Conditions

1.1 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: Dichloromethane ; 1 h, rt
1.2 Reagents: Potassium iodide Solvents: 1,2-Dimethoxyethane , Water ; 3 h, reflux
2.1 Catalysts: Iron(III) acetylacetonate Solvents: Tetrahydrofuran ; rt → -20 °C
2.2 Reagents: N,N,N′,N′-Tetramethylethylenediamine Solvents: Tetrahydrofuran ; 2 h, -20 °C; 10 min, rt
2.3 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

: Counterion-Induced Asymmetric Control in Ring-Opening of Azetidiniums: Facile Access to Chiral Amines

Qian, Deyun; et al, Angewandte Chemie, 2018, 57(14), 3763-3766